Cas no 105729-54-2 (3,6-dibromo-9-prop-2-ynylcarbazole)

• Product Name: 3,6-dibromo-9-prop-2-ynylcarbazole
• CAS No: 105729-54-2
• MF: C₁₅H₉Br₂N
• MW: 363.046662092209
• CID: 1163271
• PubChem ID: 15544099
• Update Time: 2025-04-20

3,6-dibromo-9-prop-2-ynylcarbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-dibromo-9-prop-2-ynylcarbazole
• 9H-Carbazole, 3,6-dibromo-9-(2-propynyl)-
• ACMC-20m8ut
• 3,6-dibromo-9-(2-propynyl)carbazole
• CTK0G4814
• AGN-PC-00PM0U
• 1-(3',6'-dibromocarbazolyl)-2-propyne
• 9H-Carbazole, 3,6-dibromo-9-(2-propynyl)-; ACMC-20m8ut; 3,6-dibromo-9-(2-propynyl)carbazole; CTK0G4814; AGN-PC-00PM0U; 1-(3',6'-dibromocarbazolyl)-2-propyne;
• DTXSID20573908
• 3,6-DIBROMO-9-(PROP-2-YN-1-YL)-9H-CARBAZOLE
• QQIKLOBTAMDQGZ-UHFFFAOYSA-N
• 105729-54-2
• SCHEMBL10668111
• N-propargyl-3,6-dibromo carbazole

• Inchi： 1S/C15H9Br2N/c1-2-7-18-14-5-3-10(16)8-12(14)13-9-11(17)4-6-15(13)18/h1,3-6,8-9H,7H2
• InChI Key： QQIKLOBTAMDQGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C=C(C=CC=1N2CC#C)Br

Computed Properties

• Exact Mass: 362.90813g/mol
• Monoisotopic Mass: 360.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93000
• LogP: 4.95270